Cas no 2408936-27-4 (Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate)

Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate is a chiral bicyclic lactam derivative with a rigid fused-ring structure, serving as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (1S,6R) configuration ensures high enantioselectivity in asymmetric reactions, while the tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection. The 5-oxo lactam moiety offers reactivity for further functionalization, making it useful in the synthesis of β-lactam scaffolds and constrained peptidomimetics. The compound’s bicyclic framework provides conformational rigidity, advantageous for studying structure-activity relationships in medicinal chemistry. Suitable for controlled transformations under mild conditions, it is commonly employed in the development of bioactive molecules and complex heterocycles.

Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate structure

2408936-27-4 structure

Product Name:Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate

CAS No:2408936-27-4

MF:C₁₂H₁₉NO₃

MW:225.284163713455

CID:5778906

PubChem ID:124931853

Update Time:2025-06-07

Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate
- EN300-6474604
- rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate
- 2408936-27-4
- Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-6-10(14)8-4-5-9(8)13/h8-9H,4-7H2,1-3H3/t8-,9+/m1/s1
- InChI Key： OMSWDVUVAPCTPE-BDAKNGLRSA-N
- SMILES： O=C1CCN(C(=O)OC(C)(C)C)[C@H]2CC[C@H]21

Computed Properties

Exact Mass: 225.13649347g/mol
Monoisotopic Mass: 225.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.6Å²

Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6474604-0.05g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	0.05g	$229.0	2023-06-01
Enamine	EN300-6474604-0.1g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	0.1g	$342.0	2023-06-01
Enamine	EN300-6474604-0.25g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	0.25g	$487.0	2023-06-01
Enamine	EN300-6474604-0.5g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	0.5g	$768.0	2023-06-01
Enamine	EN300-6474604-1.0g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	1g	$986.0	2023-06-01
Enamine	EN300-6474604-2.5g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	2.5g	$1931.0	2023-06-01
Enamine	EN300-6474604-5.0g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	5g	$2858.0	2023-06-01
Enamine	EN300-6474604-10.0g	rac-tert-butyl (1R,6S)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate, cis	2408936-27-4	95%	10g	$4236.0	2023-06-01

Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate Related Literature

1. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

Additional information on Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate

Comprehensive Overview of Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2408936-27-4)

The compound Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2408936-27-4) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[4.2.0]octane scaffold, combined with a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and chiral building blocks for asymmetric synthesis.

One of the key structural features of Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate is its stereochemistry, with the (1S,6R) configuration playing a critical role in its reactivity and biological activity. This compound is often discussed in the context of green chemistry and sustainable synthesis, as chemists seek eco-friendly methods to produce such intricate frameworks. Recent publications highlight its utility in catalysis and peptide mimetics, aligning with the growing demand for biocompatible materials in medicinal applications.

In the realm of computational chemistry, CAS No. 2408936-27-4 has been the subject of molecular docking studies to predict its interactions with biological targets. The 5-oxo moiety, in particular, is a focal point for hydrogen bonding, which is crucial for designing high-affinity ligands. Additionally, the tert-butyl group enhances the compound's solubility and stability, making it a preferred choice for high-throughput screening assays. These attributes have led to its inclusion in libraries for fragment-based drug design.

The synthesis of Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate typically involves multistep organic reactions, including cycloadditions and protecting group strategies. Recent advancements in flow chemistry have streamlined its production, reducing waste and improving yields. This aligns with the pharmaceutical industry's shift toward continuous manufacturing, a topic frequently searched by professionals optimizing API synthesis.

From a commercial perspective, CAS No. 2408936-27-4 is often listed by suppliers specializing in rare chemical intermediates. Its pricing and availability are influenced by the demand for custom synthesis services, a trending topic among small-molecule developers. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with GMP standards—a critical concern for buyers in regulated industries.

In summary, Tert-butyl (1S,6R)-5-oxo-2-azabicyclo[4.2.0]octane-2-carboxylate represents a versatile tool for modern chemists, bridging gaps between academic research and industrial applications. Its relevance in precision medicine and material science continues to grow, driven by innovations in synthetic methodologies and computational modeling. As interest in tailored therapeutics expands, this compound is poised to remain a focal point in cutting-edge chemical research.